Cas no 2229492-49-1 (4-(2,4-dimethoxypyridin-3-yl)butan-2-ol)

• Product Name: 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol
• CAS No: 2229492-49-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5838355
• PubChem ID: 165624422
• Update Time: 2025-06-08

4-(2,4-dimethoxypyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol
• EN300-1796144
• 2229492-49-1

• Inchi： 1S/C11H17NO3/c1-8(13)4-5-9-10(14-2)6-7-12-11(9)15-3/h6-8,13H,4-5H2,1-3H3
• InChI Key： ZLLODAGYHSTPEL-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol

Introduction to 4-(2,4-Dimethoxypyridin-3-yl)butan-2-ol (CAS No. 2229492-49-1)

4-(2,4-Dimethoxypyridin-3-yl)butan-2-ol (CAS No. 2229492-49-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a butan-2-ol moiety and a 2,4-dimethoxypyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol is particularly noteworthy due to its potential to interact with specific biological targets. The 2,4-dimethoxypyridine ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to protein targets. The butan-2-ol moiety, on the other hand, provides hydroxyl groups that can participate in hydrogen bonding and other polar interactions. These structural features collectively contribute to the compound's high affinity and selectivity for its target proteins.

Recent studies have highlighted the pharmacological properties of 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This inhibition is believed to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol has also demonstrated promising antioxidant properties. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and reduce oxidative damage in cellular models. This dual action as an anti-inflammatory and antioxidant agent makes it a valuable candidate for the development of multi-target therapies.

The pharmacokinetic profile of 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol has been extensively studied to understand its behavior in biological systems. In vivo experiments have revealed that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound also shows low plasma protein binding, which enhances its ability to reach target sites within the body.

To further evaluate its therapeutic potential, 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol has been tested in animal models of disease. In a model of inflammatory bowel disease (IBD), treatment with this compound significantly reduced inflammation and improved histological scores. Similarly, in a model of Alzheimer's disease, it was found to reduce amyloid-beta levels and improve cognitive function. These findings suggest that 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol may have broad-spectrum therapeutic applications.

The safety profile of 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol has also been assessed in preclinical studies. Toxicity assays conducted in rodents have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. These results are encouraging and support further clinical development.

In conclusion, 4-(2,4-dimethoxypyridin-3-yl)butan-2-ol (CAS No. 2229492-49-1) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and neurodegenerative disorders. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.